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Compound of Interest

Compound Name: Banoxantrone dihydrochloride

Cat. No.: B605912 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of

Banoxantrone dihydrochloride. Adherence to these guidelines is essential for ensuring

personal safety and maintaining a secure laboratory environment. Banoxantrone
dihydrochloride is a potent cytotoxic agent that requires stringent handling protocols to

mitigate risks of exposure.

Key Physical and Chemical Properties
A thorough understanding of the compound's properties is the first step in safe handling. The

following table summarizes essential quantitative data for Banoxantrone dihydrochloride.
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Property Value Source(s)

Molecular Formula C22H30Cl2N4O6 [1]

Molecular Weight 517.40 g/mol [1]

Appearance Solid powder MedChemExpress SDS

Solubility

Soluble to 50 mM in

waterSoluble to 25 mM in

DMSO

ChemicalBook

Storage Temperature
-20°C, protect from light,

stored under nitrogen
[1]

Hazard Identification and Personal Protective
Equipment (PPE)
Banoxantrone dihydrochloride is classified as a hazardous substance with the following risk

profile:

Harmful if swallowed[1]

Causes skin irritation[1]

Causes serious eye irritation[1]

May cause respiratory irritation[1]

Suspected of causing cancer[1]

Due to these hazards, the selection and proper use of Personal Protective Equipment (PPE)

are mandatory. The level of PPE should be determined by a risk assessment of the specific

procedure being performed.

PPE Selection Workflow
The following diagram outlines the decision-making process for selecting appropriate PPE

when handling Banoxantrone dihydrochloride.
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Start: Task Involving
Banoxantrone Dihydrochloride

Assess Task:
- Weighing solid?

- Preparing solution?
- Administering to cells?

- Cleaning spill?

Weighing Solid

Solid

Preparing Solution

Liquid Prep

Cell Administration

Administration

Spill Cleanup

Spill

Full Protection:
- Disposable Gown (cuffed)

- Face Shield & Goggles
- Double Nitrile Gloves

- Respiratory Protection (e.g., N95)

Engineering Controls:
- Chemical Fume Hood

- Biological Safety Cabinet (for sterile work)

Enhanced PPE:
- Disposable Gown (cuffed)

- Safety Goggles or Face Shield
- Double Nitrile Gloves

If applicable If feasible

Minimum PPE:
- Lab Coat

- Safety Glasses
- Single Pair Nitrile Gloves

Click to download full resolution via product page

Caption: Decision tree for selecting appropriate PPE based on the handling task.
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Experimental Protocols: Step-by-Step Guidance
While a specific, universally adopted protocol for Banoxantrone dihydrochloride is not

publicly available, the following methodologies are based on best practices for handling potent

cytotoxic compounds and information gleaned from research articles.

Preparation of a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution from solid Banoxantrone
dihydrochloride. All procedures should be performed in a certified chemical fume hood or

biological safety cabinet.

Pre-Procedure Checklist:

Confirm the functionality of the chemical fume hood/biological safety cabinet.

Don appropriate PPE: disposable gown, safety goggles, face shield, and double nitrile

gloves.

Prepare a designated work area with an absorbent, plastic-backed liner.

Assemble all necessary equipment: analytical balance, weigh paper, spatula, conical tube,

and appropriate solvent (e.g., sterile PBS or DMSO).

Weighing the Compound:

Tare the analytical balance with a piece of weigh paper.

Carefully weigh the desired amount of Banoxantrone dihydrochloride powder. Avoid

creating dust.

Record the exact weight.

Solubilization:

Carefully transfer the powder to a sterile conical tube.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b605912?utm_src=pdf-body
https://www.benchchem.com/product/b605912?utm_src=pdf-body
https://www.benchchem.com/product/b605912?utm_src=pdf-body
https://www.benchchem.com/product/b605912?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add the calculated volume of solvent to achieve a 10 mM concentration. An article

mentions preparing a 10 mM solution in PBS from a 65 mM solution in 0.9% NaCl,

suggesting solubility in aqueous solutions.

Cap the tube securely and vortex until the solid is completely dissolved. Gentle warming

may be required to aid dissolution.

Storage and Labeling:

Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Clearly label the aliquots with the compound name, concentration, date of preparation,

and appropriate hazard symbols.

Post-Procedure Cleanup:

Wipe down all surfaces in the work area with a suitable decontamination solution (e.g.,

70% ethanol), followed by sterile water.

Dispose of all contaminated materials, including the absorbent liner, weigh paper, and

disposable PPE, in a designated cytotoxic waste container.

Operational and Disposal Plans
A robust operational plan ensures that all stages of the compound's lifecycle, from receipt to

disposal, are managed safely.

Spill Management Workflow
In the event of a spill, immediate and correct action is critical to prevent exposure and

contamination.
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Spill Occurs!

Alert Personnel in the Area

Evacuate and Secure the Area

Don Full Protective PPE
(including respiratory protection)

Contain the Spill
(use absorbent pads from spill kit)

Clean Up Spill Material
(work from outside in)

Decontaminate the Area
(e.g., with alcohol or other approved decontaminant)

Dispose of all Contaminated Materials
in Cytotoxic Waste Container

Report the Incident
(follow institutional procedures)

Click to download full resolution via product page

Caption: Step-by-step workflow for managing a spill of Banoxantrone dihydrochloride.
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Disposal Plan
All waste contaminated with Banoxantrone dihydrochloride must be treated as hazardous

cytotoxic waste and disposed of in accordance with institutional and local regulations.

Waste Segregation:

Use designated, clearly labeled, puncture-proof, and leak-proof containers for all cytotoxic

waste.

Sharps: Needles, syringes, and broken glass contaminated with the compound must be

placed in a designated cytotoxic sharps container.

Solid Waste: Contaminated PPE (gloves, gowns), absorbent pads, and other disposable

materials should be placed in a labeled cytotoxic waste bag or container.

Liquid Waste: Unused solutions should be collected in a designated, sealed container for

hazardous liquid waste. Do not pour down the drain.

Container Decontamination:

The exterior of all waste containers should be wiped down with a decontaminating solution

before being removed from the immediate work area to prevent the spread of

contamination.

Final Disposal:

Cytotoxic waste must be collected by a certified hazardous waste disposal service.

Ensure all required documentation for hazardous waste disposal is completed accurately.

By implementing these safety and handling procedures, researchers can minimize the risks

associated with Banoxantrone dihydrochloride and ensure a safe and productive research

environment. Always consult your institution's specific safety guidelines and the most recent

Safety Data Sheet before working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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